![molecular formula C14H22N2O B7462694 N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide](/img/structure/B7462694.png)
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide, also known as DMCC, is a novel compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. DMCC belongs to the class of compounds known as pyrroles, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. This compound has also been shown to activate the adenosine A2A receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide has several advantages for lab experiments, including its high purity and stability. It can be synthesized in large quantities and is readily available from commercial sources. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Careful dose-response studies are necessary to determine the optimal concentration of this compound for use in lab experiments.
Future Directions
There are several future directions for the study of N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide. One area of interest is the development of new drugs targeting G protein-coupled receptors using this compound as a scaffold. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for the treatment of Alzheimer's disease. Additionally, further studies are needed to determine the optimal dose and route of administration of this compound for use in clinical trials.
Synthesis Methods
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide can be synthesized using a multi-step process that involves the reaction of 1,5-dimethyl-2-pyrrolidinone with cyclohexanecarboxylic acid. The reaction is catalyzed by a base such as potassium carbonate, and the resulting product is purified using column chromatography. The purity and yield of this compound can be optimized by adjusting the reaction conditions and purification methods.
Scientific Research Applications
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide has been studied for its potential applications in drug discovery and development. It has been shown to have antitumor, anti-inflammatory, and analgesic activities in preclinical studies. This compound has also been investigated for its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. Additionally, this compound has been studied for its potential as a scaffold for the development of new drugs targeting G protein-coupled receptors.
properties
IUPAC Name |
N-[(1,5-dimethylpyrrol-2-yl)methyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-11-8-9-13(16(11)2)10-15-14(17)12-6-4-3-5-7-12/h8-9,12H,3-7,10H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSMOIVFJAQZDGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C)CNC(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.